Cas no 119228-52-3 (Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-)

Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]- structure
119228-52-3 structure
Product Name:Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-
CAS No:119228-52-3
MF:C17H13N5O6S
MW:415.380021810532
CID:183767
PubChem ID:3088747
Update Time:2025-04-19

Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-
    • 2-[[5-(3,5-dinitrophenyl)-4-(2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
    • 119228-52-3
    • ((5-(3,5-Dinitrophenyl)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
    • DTXSID90152345
    • Acetic acid, ((5-(3,5-dinitrophenyl)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl)thio)-
    • Inchi: 1S/C17H13N5O6S/c1-10-4-2-3-5-14(10)20-16(18-19-17(20)29-9-15(23)24)11-6-12(21(25)26)8-13(7-11)22(27)28/h2-8H,9H2,1H3,(H,23,24)
    • InChI Key: TWYLBSOLLHFFTA-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NN=C(C2C=C(C=C(C=2)[N+](=O)[O-])[N+](=O)[O-])N1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 415.05879
  • Monoisotopic Mass: 415.05865433g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 185Ų

Experimental Properties

  • PSA: 154.29
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